Cas no 2060030-01-3 (3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile)
3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinepropanenitrile, 1-(2-bromo-6-fluorophenyl)-β,2-dioxo-
- 3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile
-
- MDL: MFCD30487723
- Inchi: 1S/C14H12BrFN2O2/c15-10-4-1-5-11(16)13(10)18-8-2-3-9(14(18)20)12(19)6-7-17/h1,4-5,9H,2-3,6,8H2
- InChI Key: MKLZTOIERYQRBI-UHFFFAOYSA-N
- SMILES: O=C1C(CCCN1C1C(=CC=CC=1Br)F)C(=O)CC#N
3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-329916-0.05g |
3-[1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
2060030-01-3 | 0.05g |
$647.0 | 2023-09-04 | ||
| Enamine | EN300-329916-0.1g |
3-[1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
2060030-01-3 | 0.1g |
$678.0 | 2023-09-04 | ||
| Enamine | EN300-329916-0.25g |
3-[1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
2060030-01-3 | 0.25g |
$708.0 | 2023-09-04 | ||
| Enamine | EN300-329916-0.5g |
3-[1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
2060030-01-3 | 0.5g |
$739.0 | 2023-09-04 | ||
| Enamine | EN300-329916-1.0g |
3-[1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
2060030-01-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-329916-2.5g |
3-[1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
2060030-01-3 | 2.5g |
$1509.0 | 2023-09-04 | ||
| Enamine | EN300-329916-5.0g |
3-[1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
2060030-01-3 | 5.0g |
$2235.0 | 2023-02-23 | ||
| Enamine | EN300-329916-10.0g |
3-[1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
2060030-01-3 | 10.0g |
$3315.0 | 2023-02-23 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01021437-1g |
3-[1-(2-Bromo-6-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
2060030-01-3 | 95% | 1g |
¥3808.0 | 2023-03-11 | |
| Enamine | EN300-329916-1g |
3-[1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile |
2060030-01-3 | 1g |
$770.0 | 2023-09-04 |
3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile
Comprehensive Analysis of 3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060030-01-3): Properties, Applications, and Research Insights
The compound 3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060030-01-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate architecture, featuring a 2-bromo-6-fluorophenyl moiety, a 2-oxopiperidin-3-yl core, and a 3-oxopropanenitrile functional group. This combination of structural elements makes it a promising candidate for various applications, particularly in drug discovery and material science.
In recent years, the demand for specialized fluorinated compounds and brominated intermediates has surged, driven by their utility in designing novel therapeutics. The presence of both fluorine and bromine atoms in this compound enhances its reactivity and binding affinity, making it a valuable building block for small-molecule inhibitors and bioconjugates. Researchers are particularly interested in its potential role in targeting enzyme modulation and protein-protein interactions, which are hot topics in modern drug development.
The piperidin-3-yl scaffold in this compound is a common motif in many FDA-approved drugs, underscoring its pharmacological relevance. Its 2-oxo derivative further contributes to its stability and bioavailability, key factors in ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. Additionally, the 3-oxopropanenitrile group introduces a reactive handle for further chemical modifications, enabling the synthesis of diverse derivatives for structure-activity relationship (SAR) studies.
From a synthetic chemistry perspective, the preparation of 3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile involves multi-step organic transformations, including halogenation, cyclization, and nitrile incorporation. These processes are often optimized for yield and purity, as impurities can significantly impact downstream applications. Advanced techniques such as HPLC purification and NMR characterization are routinely employed to ensure the compound meets stringent quality standards.
In the context of green chemistry and sustainability, researchers are exploring eco-friendly synthetic routes for such compounds. The integration of catalytic methods and solvent-free reactions aligns with global efforts to reduce the environmental footprint of chemical manufacturing. This compound's versatility also makes it a subject of interest in computational chemistry, where molecular docking and QSAR modeling are used to predict its interactions with biological targets.
Beyond pharmaceuticals, 3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile has potential applications in material science. Its unique electronic properties, attributed to the halogen substituents, could be leveraged in designing organic semiconductors or photoactive materials. Such innovations are critical for advancing technologies like flexible electronics and solar energy conversion, which are highly searched topics in scientific and industrial communities.
Safety and handling protocols for this compound are well-documented, emphasizing proper personal protective equipment (PPE) and ventilation systems during laboratory use. While it is not classified as hazardous under standard regulations, adherence to good laboratory practices (GLP) is essential to mitigate risks associated with chemical exposure.
In summary, 3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS No. 2060030-01-3) represents a fascinating intersection of chemistry and biology. Its structural complexity, combined with its broad applicability, positions it as a compound of enduring interest in both academic and industrial research. As scientists continue to unravel its potential, this molecule is poised to contribute to breakthroughs in drug discovery, material innovation, and beyond.
2060030-01-3 (3-1-(2-bromo-6-fluorophenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)